Cas no 2228682-19-5 (3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228682-19-5
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 5946145
• PubChem ID: 165795080
• Update Time: 2025-05-24

3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1949060
• 2228682-19-5

• Inchi： 1S/C8H8ClF3N2/c9-7-2-1-5(4-14-7)3-6(13)8(10,11)12/h1-2,4,6H,3,13H2
• InChI Key： HFUZQSGBDIXFNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 224.0328104g/mol
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228682-19-5)

3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228682-19-5, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of both chloropyridine and trifluoropropanamine moieties in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine is characterized by a pyridine ring substituted at the 6-position with a chlorine atom, linked to a trifluoropropylamine side chain. This configuration creates a balance of electronic and steric effects that can influence its interactions with biological targets. The chloropyridine moiety is known for its ability to participate in hydrogen bonding and hydrophobic interactions, while the trifluoropropanamine group introduces fluorine atoms that can enhance metabolic stability and binding affinity. Such structural features are often exploited in the design of bioactive molecules to optimize pharmacokinetic profiles.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The 6-chloropyridin-3-yl substituent in this compound suggests potential activity against enzymes such as kinases or phosphodiesterases, which are pivotal in regulating cellular processes. Additionally, the trifluoropropanamine moiety may contribute to favorable pharmacokinetic properties, including improved solubility and reduced susceptibility to degradation by metabolic enzymes. These attributes make 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine a valuable scaffold for medicinal chemists seeking to design novel therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of drugs for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The chlorine atom at the 6-position of the pyridine ring may enhance binding interactions with specific receptor subtypes, while the fluorinated amine group could improve brain penetration. Preliminary studies have suggested that derivatives of this class may exhibit effects on cognitive function and mood regulation, making them attractive candidates for further investigation.

The synthesis of 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the chloropyridine ring followed by protection-deprotection steps to introduce the trifluoropropylamine moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to construct the desired carbon-carbon bonds efficiently. The use of fluorinated building blocks is particularly challenging due to their reactivity and sensitivity to hydrolysis, necessitating specialized synthetic methodologies.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine with greater accuracy before conducting experimental validation. Molecular docking simulations can identify potential binding modes with target proteins, while quantum mechanical calculations can provide insights into electronic properties that influence reactivity. These computational tools have accelerated the drug discovery process by allowing virtual screening of large libraries of compounds and prioritizing those with high predicted affinity.

In addition to its pharmaceutical applications, this compound has shown potential in materials science due to its ability to form stable complexes with other molecules. The combination of electron-withdrawing fluorine atoms and electron-donating nitrogen atoms creates a versatile platform for designing functional materials such as ligands for metal complexes or components in organic electronics. Researchers are exploring its use as a precursor for polymers with enhanced thermal stability or luminescent properties, highlighting its broad utility beyond traditional medicinal chemistry applications.

The regulatory landscape for new chemical entities like 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine is stringent but well-established, ensuring that only safe and effective compounds reach clinical use. Regulatory agencies require comprehensive data on chemical synthesis, toxicology profiles, pharmacokinetics, and efficacy before approving new drugs. Manufacturers must adhere to Good Manufacturing Practices (GMP) during production and submit detailed dossiers for regulatory review. This rigorous process ensures that patients receive medications that meet high standards of quality and safety.

Future research directions for 3-(6-chloropyridin-3-yl)-1,1,1-trifluoropropan-2-amine may include exploring its derivatives as lead compounds for new drug candidates or investigating its mechanisms of action in greater detail. Combination therapies involving this molecule with other bioactive agents could also be explored to enhance therapeutic outcomes. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.